![molecular formula C13H11N3 B3053449 1-phenyl-1H-1,3-benzodiazol-5-amine CAS No. 53897-95-3](/img/structure/B3053449.png)
1-phenyl-1H-1,3-benzodiazol-5-amine
Overview
Description
1-phenyl-1H-1,3-benzodiazol-5-amine is an organic compound with the chemical formula C13H11N3 . It is a powder that is stored at room temperature . This compound belongs to the class of organic compounds known as phenylbenzimidazoles . These are compounds containing a phenylbenzimidazole skeleton, which consists of a benzimidazole moiety where its imidazole ring is attached to a phenyl group .
Synthesis Analysis
While specific synthesis methods for 1-phenyl-1H-1,3-benzodiazol-5-amine were not found in the search results, imidazole compounds, which this compound is a part of, have been synthesized using various methods . For example, Rajendran et al. synthesized 1-substituted-2-(5-substituted-1-phenyl-1-H-pyrazol-3-yl)-1H-benzo[d]imidazole and 4-(1-chloro-1H-benzo[d]imidazol-2-yl)-6-fluoropyrimidin-2-amine .Molecular Structure Analysis
The molecular structure of 1-phenyl-1H-1,3-benzodiazol-5-amine consists of 13 carbon atoms, 11 hydrogen atoms, and 3 nitrogen atoms . The InChI Key for this compound is JSQMNGQWESPAOF-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
1-phenyl-1H-1,3-benzodiazol-5-amine is a powder that is stored at room temperature . It has a molecular weight of 209.25 . It is highly soluble in water and other polar solvents .Scientific Research Applications
Solubility Modeling and Nanodispersions
This compound has been studied for its solubility in organic solvents . Understanding its solubility can be crucial for the preparation of inks toward inkjet printing technology, which is considered to be a next-generation manufacturing method for OLED production .
Metal-Organic Frameworks (MOFs)
1-phenyl-1H-1,3-benzodiazol-5-amine could potentially be used as an organic linker in the synthesis of MOFs . MOFs are crystalline compounds consisting of metal ions or clusters coordinated to organic ligands and are known for their high porosity and structural versatility .
Organic Light-Emitting Diodes (OLEDs)
The compound is used as functional materials in OLEDs . OLEDs are widely used in display technology for their high contrast ratios and wide color gamuts.
CO2 Capture
MOFs synthesized using 1-phenyl-1H-1,3-benzodiazol-5-amine have shown excellent CO2 adsorption capacity . This could be useful in applications related to carbon capture and storage, a key strategy in reducing greenhouse gas emissions .
Pharmacological Applications
Compounds with similar structures have been studied for their potential in blocking AQ signal reception at the level of PqsR, leading to a reduced transcription of the pqsA-lux genes . This could have implications in the development of new drugs.
Safety And Hazards
The safety information for 1-phenyl-1H-1,3-benzodiazol-5-amine indicates a warning signal word . The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-phenylbenzimidazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3/c14-10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h1-9H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSQMNGQWESPAOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=NC3=C2C=CC(=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90359478 | |
Record name | 5-Amino-1-phenylbenzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90359478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-phenyl-1H-1,3-benzodiazol-5-amine | |
CAS RN |
53897-95-3 | |
Record name | 5-Amino-1-phenylbenzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90359478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-phenyl-1H-1,3-benzodiazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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